Cas no 21430-12-6 (6-Heptenoyl chloride)
6-Heptenoyl chloride structure
Product Name:6-Heptenoyl chloride
CAS No:21430-12-6
MF:C7H11ClO
MW:146.614641427994
CID:1401167
PubChem ID:10855615
Update Time:2025-04-20
6-Heptenoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 6-Heptenoyl chloride
- hept-6-enoyl chloride
- 21430-12-6
- SCHEMBL674834
- OSCNKYWIVFHQMF-UHFFFAOYSA-N
- 6-heptenoic acid chloride
- DTXSID50445947
-
- Inchi: 1S/C7H11ClO/c1-2-3-4-5-6-7(8)9/h2H,1,3-6H2
- InChI Key: OSCNKYWIVFHQMF-UHFFFAOYSA-N
- SMILES: ClC(CCCCC=C)=O
Computed Properties
- Exact Mass: 146.04993
- Monoisotopic Mass: 146.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
6-Heptenoyl chloride Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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